Cas no 185954-76-1 (1-Decanol, 3-methoxy-, 4-methylbenzenesulfonate, (3R)-)

• Product Name: 1-Decanol, 3-methoxy-, 4-methylbenzenesulfonate, (3R)-
• CAS No: 185954-76-1
• MF: C₁₈H₃₂O₅S
• MW: 360.508685112
• CID: 1382748
• PubChem ID: 71353177
• Update Time: 2025-04-20

1-Decanol, 3-methoxy-, 4-methylbenzenesulfonate, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Decanol, 3-methoxy-, 4-methylbenzenesulfonate, (3R)-
• (3R)-3-methoxydecan-1-ol,4-methylbenzenesulfonic acid
• 185954-76-1
• 4-Methylbenzene-1-sulfonic acid--(3R)-3-methoxydecan-1-ol (1/1)
• DTXSID10777933

• Inchi： 1S/C11H24O2.C7H8O3S/c1-3-4-5-6-7-8-11(13-2)9-10-12;1-6-2-4-7(5-3-6)11(8,9)10/h11-12H,3-10H2,1-2H3;2-5H,1H3,(H,8,9,10)/t11-;/m1./s1
• InChI Key： OPTMQFQPSQLTBM-RFVHGSKJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C)[C@@H](CCO)CCCCCCC

Computed Properties

• Exact Mass: 360.19716
• Monoisotopic Mass: 360.19704529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 83.83